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Abstract
Dimethylmalonic acid, also known as 2,2-dimethylpropanedioic acid, is a dicarboxylic acid

with significant applications in chemical synthesis, particularly as a building block for more

complex molecules. This guide provides a comprehensive overview of its chemical structure,

physicochemical properties, and detailed experimental protocols for its synthesis and

purification. Spectroscopic data are summarized for analytical purposes, and a visual

representation of a key synthetic pathway is provided to facilitate understanding.

Chemical Structure and Formula
Dimethylmalonic acid is a derivative of malonic acid where the two methylene hydrogens are

substituted by methyl groups.[1][2]

Molecular Formula: C₅H₈O₄[3][4]

Linear Formula: (CH₃)₂C(COOH)₂[4]

IUPAC Name: 2,2-dimethylpropanedioic acid[5]

CAS Number: 595-46-0[3][4]

Canonical SMILES: CC(C)(C(=O)O)C(=O)O[6]
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InChI Key: OREAFAJWWJHCOT-UHFFFAOYSA-N[6]

Physicochemical Properties
A summary of the key physical and chemical properties of dimethylmalonic acid is presented

in the table below. This data is essential for its handling, application in reactions, and

purification.

Property Value Reference

Molecular Weight 132.11 g/mol [4]

Appearance White crystalline solid

Melting Point 191-193 °C (lit.)

Solubility
Soluble in water, ethanol, and

diethyl ether.
[7]

pKa Not available

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and purity assessment of

dimethylmalonic acid. The following tables summarize key spectral data.

NMR Spectroscopy
Nucleus

Chemical Shift
(δ) ppm

Multiplicity Solvent Reference

¹H NMR ~1.4 Singlet D₂O [8]

¹³C NMR Not available

Note: The ¹H NMR spectrum is characterized by a single peak corresponding to the six

equivalent protons of the two methyl groups.

Infrared (IR) Spectroscopy
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The IR spectrum of dimethylmalonic acid exhibits characteristic absorptions for the functional

groups present.

Functional Group
Wavenumber
(cm⁻¹)

Description Reference

O-H (Carboxylic Acid) Broad, ~2500-3300
Hydrogen-bonded

hydroxyl stretch
[9]

C=O (Carboxylic Acid) ~1700 Carbonyl stretch [9]

C-H (Alkyl) ~2950 Methyl C-H stretch [9]

Mass Spectrometry
Mass spectral data provides information about the molecular weight and fragmentation pattern

of the molecule.

Ion m/z Relative Intensity Reference

[M-H]⁻ 131.03497 [10]

[M+H]⁺ 133.04953 [10]

[M+Na]⁺ 155.03147 [10]

Experimental Protocols
Detailed methodologies for the synthesis and purification of dimethylmalonic acid are

provided below. These protocols are intended for use by trained professionals in a laboratory

setting.

Synthesis of Dimethylmalonic Acid via Oxidation of 2,2-
Dimethyl-1,3-propanediol
This method involves the oxidation of a readily available starting material.[3]

Materials:
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2,2-Dimethyl-1,3-propanediol

Oxidizing agent (e.g., potassium permanganate, nitric acid)

Appropriate solvent (e.g., water, acetone)

Acid for workup (e.g., hydrochloric acid)

Procedure:

Dissolve 2,2-dimethyl-1,3-propanediol in the chosen solvent in a reaction flask equipped with

a stirrer and a thermometer.

Slowly add the oxidizing agent to the solution while maintaining the temperature within a

specific range (this will depend on the chosen oxidant).

Monitor the reaction progress using a suitable analytical technique (e.g., Thin Layer

Chromatography).

Once the reaction is complete, quench any remaining oxidizing agent.

Acidify the reaction mixture to precipitate the crude dimethylmalonic acid.

Collect the crude product by filtration and wash with cold water.

Purify the crude product by recrystallization.

Synthesis of Dimethylmalonic Acid via Hydrolysis of
Diethyl Dimethylmalonate
This is a common method involving the saponification of the corresponding diethyl ester.[11]

[12]

Materials:

Diethyl dimethylmalonate

Strong base (e.g., sodium hydroxide, potassium hydroxide)
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Ethanol/water mixture

Concentrated hydrochloric acid

Procedure:

In a round-bottom flask, dissolve diethyl dimethylmalonate in a mixture of ethanol and water.

Add a solution of a strong base (e.g., NaOH or KOH) to the flask.

Heat the mixture to reflux and maintain for several hours until the hydrolysis is complete

(monitor by TLC).

After cooling, remove the ethanol by rotary evaporation.

Acidify the remaining aqueous solution with concentrated hydrochloric acid until the pH is

strongly acidic. This will precipitate the dimethylmalonic acid.

Cool the mixture in an ice bath to maximize precipitation.

Collect the solid product by vacuum filtration and wash with a small amount of cold water.

Dry the product thoroughly. Further purification can be achieved by recrystallization.

Purification by Recrystallization
Recrystallization is a standard technique to purify the crude dimethylmalonic acid.[13][14][15]

Materials:

Crude dimethylmalonic acid

Suitable solvent (e.g., water, or a mixture of solvents like benzene/petroleum ether)

Procedure:

Dissolve the crude dimethylmalonic acid in a minimum amount of hot solvent in an

Erlenmeyer flask.
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If there are insoluble impurities, perform a hot filtration to remove them.

Allow the hot, saturated solution to cool slowly to room temperature.

Further cool the flask in an ice bath to induce maximum crystallization.

Collect the purified crystals by vacuum filtration using a Büchner funnel.

Wash the crystals with a small amount of cold solvent to remove any adhering impurities.

Dry the crystals completely before characterization.

Visualization of Synthetic Workflow
The following diagram illustrates the synthesis of dimethylmalonic acid from diethyl malonate,

a common laboratory preparation.
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Step 1: Dialkylation

Step 2: Hydrolysis

Diethyl Malonate

Diethyl Methylmalonate

1. NaOEt
2. CH3X

Base (NaOEt)

Methyl Halide (CH3X)

Diethyl Dimethylmalonate

1. NaOEt
2. CH3X

Base (NaOEt)_2

Methyl Halide (CH3X)_2

Dimethylmalonic AcidH+/OH-, H2O, Heat

Acid/Base (H+/OH-)

Click to download full resolution via product page

Caption: Synthesis of Dimethylmalonic Acid from Diethyl Malonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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